Cas no 1135283-07-6 (5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol)

• Product Name: 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol
• CAS No: 1135283-07-6
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• MDL: MFCD12025847
• CID: 4572438
• Update Time: 2025-05-20

5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-6-(methylamino)-4-pyrimidinol
• 4(3H)-Pyrimidinone, 5-chloro-2-methyl-6-(methylamino)-
• 5-Chloro-2-methyl-6-(methylamino)pyrimidin-4(3H)-one
• 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol

• MDL： MFCD12025847
• Inchi： 1S/C6H8ClN3O/c1-3-9-5(8-2)4(7)6(11)10-3/h1-2H3,(H2,8,9,10,11)
• InChI Key： FPUJEDDCQYWKHK-UHFFFAOYSA-N
• SMILES： C1(C)=NC(NC)=C(Cl)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol

Introduction to 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol (CAS No. 1135283-07-6)

5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 1135283-07-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyrimidine core with substituents that include a chloro group, a methyl group, and a methylamino group, has garnered attention due to its structural versatility and potential biological activities. The precise arrangement of these functional groups imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The pyrimidine ring is a fundamental motif in many bioactive molecules, particularly in nucleoside analogs and antiviral drugs. The presence of the chloro substituent at the 5-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Additionally, the methylamino group at the 6-position introduces basicity and potential hydrogen bonding capabilities, which can modulate binding interactions with biological targets. These features make 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol a promising candidate for further derivatization and exploration.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in cancer metabolism and signaling pathways. Pyrimidine derivatives have been extensively studied for their ability to interact with key proteins such as kinases and transcription factors. The structural framework of 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol aligns well with this trend, as it provides a basis for designing molecules that can selectively modulate these targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases play a crucial role in cell proliferation and survival, making them attractive therapeutic targets for cancers and inflammatory diseases. Researchers have demonstrated that pyrimidine-based inhibitors can disrupt aberrant signaling pathways by binding to ATP-binding pockets of kinases. The chloro and methylamino substituents in 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol can be strategically modified to optimize binding affinity and selectivity. For instance, structural modifications at the 2-position or 4-position could enhance interactions with specific residues in the kinase active site.

Moreover, the compound's potential as an intermediate in drug discovery has been highlighted in several recent studies. Researchers have explored its utility in generating libraries of pyrimidine derivatives using combinatorial chemistry techniques. These libraries have been screened for biological activity against various disease-related targets. The modular nature of 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol allows for facile introduction of diverse functional groups, enabling the creation of structurally diverse compounds with tailored pharmacological properties.

Another area where this compound has shown promise is in antiviral research. Pyrimidine derivatives have been historically effective against viral infections due to their similarity to natural nucleobases. The ability of 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol to serve as a precursor for nucleoside analogs makes it particularly relevant in this context. By incorporating modifications such as sugar moieties or additional heterocycles, researchers can develop molecules capable of inhibiting viral polymerases or interfering with viral replication cycles.

The synthesis of 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol itself is an intriguing aspect from a synthetic chemistry perspective. The compound can be accessed through multi-step organic transformations involving condensation reactions, cyclization processes, and functional group interconversions. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrimidine core efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into scalable production methods for related derivatives.

In conclusion, 5-chloro-2-methyl-6-(methylamino)pyrimidin-4-ol (CAS No. 1135283-07-6) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features and potential biological activities position it as a valuable building block for drug discovery efforts targeting cancers, inflammatory diseases, and viral infections. As research continues to uncover new therapeutic applications for pyrimidine derivatives, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.